Cas no 1794789-72-2 (4-Hydroxy-N,N-diethyltryptamine-d4)

• Product Name: 4-Hydroxy-N,N-diethyltryptamine-d4
• CAS No: 1794789-72-2
• CID: 4552054
• Update Time: 2025-08-03

4-Hydroxy-N,N-diethyltryptamine-d4 Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-N,N-diethyltryptamine-d4

Additional information on 4-Hydroxy-N,N-diethyltryptamine-d4

Recent Advances in the Study of 4-Hydroxy-N,N-diethyltryptamine-d4 (1794789-72-2): A Comprehensive Research Brief

The compound 4-Hydroxy-N,N-diethyltryptamine-d4 (CAS: 1794789-72-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. As a deuterated analog of 4-Hydroxy-N,N-diethyltryptamine, this molecule serves as a critical tool in pharmacokinetic and metabolic studies, particularly in the investigation of tryptamine-based compounds. The incorporation of deuterium atoms enhances its utility as an internal standard in mass spectrometry, enabling more accurate quantification and tracing of metabolites in complex biological matrices.

Recent studies have focused on the synthesis and characterization of 4-Hydroxy-N,N-diethyltryptamine-d4, with particular emphasis on its stability, isotopic purity, and applicability in analytical methodologies. Advanced techniques such as high-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) have been employed to validate its use in quantitative assays. These efforts are pivotal for ensuring the reliability of data in preclinical and clinical studies involving tryptamine derivatives, which are increasingly being explored for their potential therapeutic effects in neurological and psychiatric disorders.

One of the key findings from recent research is the compound's role in elucidating the metabolic pathways of its non-deuterated counterpart. By leveraging the isotopic labeling, researchers have been able to distinguish between endogenous and exogenous sources of 4-Hydroxy-N,N-diethyltryptamine in biological samples. This has profound implications for understanding the pharmacokinetics and pharmacodynamics of related compounds, particularly in the context of drug development and safety assessments.

Furthermore, the application of 4-Hydroxy-N,N-diethyltryptamine-d4 extends beyond metabolic studies. It has been utilized in receptor binding assays to investigate the interactions between tryptamine derivatives and serotonin receptors. These studies provide valuable insights into the structural and functional relationships of these compounds, which are essential for the design of novel therapeutics targeting the serotonergic system.

In conclusion, the ongoing research on 4-Hydroxy-N,N-diethyltryptamine-d4 (1794789-72-2) underscores its importance as a reference standard and research tool in chemical biology and pharmaceutical sciences. The advancements in its synthesis, characterization, and application highlight the compound's versatility and its potential to contribute to the development of new therapeutic agents. Future studies are expected to further explore its utility in diverse research contexts, including drug metabolism, neuropharmacology, and analytical chemistry.